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Compound of Interest

Compound Name: Medroxyprogesterone Acetate

Cat. No.: B1676147 Get Quote

Essential Safety and Handling Guide for
Medroxyprogesterone Acetate
For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of

Medroxyprogesterone Acetate, a synthetic progestogen. Adherence to these procedures is

essential to mitigate health risks associated with this compound, which is classified as a

hazardous drug.

Medroxyprogesterone Acetate presents several health hazards. It is suspected of causing

cancer and may damage fertility or the unborn child.[1][2][3][4] It is also harmful if swallowed, in

contact with skin, or if inhaled.[1] Furthermore, it is recognized as a potential endocrine

disruptor for both humans and the environment and is toxic to aquatic life with long-lasting

effects.[2][5]

Occupational Exposure Limits
Exposure to Medroxyprogesterone Acetate should be kept to a minimum. The following table

summarizes the established occupational exposure limit (OEL).
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Organization Limit Notes

Pfizer
2 µg/m³ (8-hour Time-

Weighted Average)

Skin notation indicates the

potential for significant

contribution to the overall

exposure by the cutaneous

route.[5][6]

Personal Protective Equipment (PPE)
The selection and use of appropriate Personal Protective Equipment (PPE) are paramount to

ensure personnel safety. The following table outlines the recommended PPE for handling

Medroxyprogesterone Acetate.
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PPE Category Specifications and Recommendations

Hand Protection

Wear impermeable and resistant gloves. For

activities with a risk of spills or when cleaning

equipment, double gloving with latex or nitrile

gloves is recommended.[7][8] Due to a lack of

comprehensive testing for all scenarios, it is the

user's responsibility to select gloves based on

the specific handling conditions.[1]

Eye/Face Protection

Wear chemical safety goggles or safety glasses

with side shields.[9] If there is a splash hazard,

a face shield should be worn in addition to

goggles.[3][5][10]

Respiratory Protection

For routine handling in a well-ventilated area,

respiratory protection may not be required.[7]

[11] If handling powders, generating dust, or if

exposure limits are likely to be exceeded, a

NIOSH-approved air-purifying respirator with a

type 95 (or higher) filter should be used.[7][9]

For prolonged or high-concentration exposure, a

respiratory protective device independent of

circulating air is recommended.[1]

Body Protection

Wear a lab coat or other suitable protective

clothing to prevent skin contact.[9] For

compounding activities, a non-permeable gown

is recommended.[8]

Operational and Disposal Plans
A clear, step-by-step approach to handling and disposal is crucial for minimizing exposure and

environmental contamination.

Handling Procedures
Preparation: Before handling, ensure you are in a well-ventilated area, preferably a chemical

fume hood, especially when working with the powdered form.[1][10]
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Donning PPE: Put on all required PPE as outlined in the table above before beginning any

work with Medroxyprogesterone Acetate.

Handling the Compound:

Avoid direct contact with skin, eyes, and clothing.[3]

Minimize the generation of dust or aerosols.[4][6] If handling tablets or capsules that may

be crushed or broken, take extra precautions to avoid inhaling dust.[4][6]

Thoroughly de-dust powdered forms before use.[1]

Post-Handling:

Wash hands thoroughly with soap and water after removing gloves and before breaks or

leaving the work area.[1][3]

Do not eat, drink, or smoke in areas where Medroxyprogesterone Acetate is handled.[3]

[7]

Promptly remove and decontaminate or dispose of any contaminated clothing.[2][3][5]

Spill Response Plan
Evacuate: For large spills, evacuate non-essential personnel from the area.[7]

Secure the Area: Isolate the spill area and ensure adequate ventilation.[7]

Wear Appropriate PPE: Don the appropriate PPE, including respiratory protection, before

attempting to clean the spill.[7]

Containment and Cleanup:

For liquid spills, absorb the material with an inert absorbent such as sand, diatomite, or

universal binders.[7][10]

For solid spills, carefully sweep or shovel the material into a suitable container, avoiding

dust generation.
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Clean the spill area thoroughly with soap and water or another suitable decontaminating

agent.[7]

Disposal: Place all contaminated materials, including absorbents and cleaning supplies, into

a sealed and properly labeled container for hazardous waste disposal.[1]

Disposal Plan
Waste Collection: All waste materials contaminated with Medroxyprogesterone Acetate,

including empty containers, disposable PPE, and spill cleanup materials, must be collected

in designated, sealed, and clearly labeled hazardous waste containers.[1]

Regulatory Compliance: Dispose of all hazardous waste in accordance with local, regional,

national, and international environmental regulations.[1][3][5]

Environmental Protection: Do not allow Medroxyprogesterone Acetate or its waste to enter

sewers, surface water, or ground water.[1]

PPE Selection Workflow
The following diagram illustrates the logical workflow for selecting the appropriate personal

protective equipment when handling Medroxyprogesterone Acetate.
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Risk Assessment

Action

Start: Handling
Medroxyprogesterone Acetate

Assess Physical Form
(Solid, Liquid, Powder)

Assess Task
(Weighing, Compounding, Administering)

Assess Quantity
and Concentration

Assess Ventilation
(Open Bench, Fume Hood)

Risk of Dust/Aerosol?

Eye/Face Protection:
Safety Goggles/Face Shield

Hand Protection:
Impermeable Gloves (Double Gloving)

Body Protection:
Lab Coat/Non-permeable Gown

Proceed with Task

Respiratory Protection:
NIOSH-approved Respirator (if needed)

Stop and Re-evaluate

No

Yes

Click to download full resolution via product page

Caption: Workflow for selecting appropriate PPE for handling Medroxyprogesterone Acetate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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